Cas no 2171462-19-2 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-4-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-4-methylpyrrolidine-3-carboxylic acid
• CAS No: 2171462-19-2
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6204024
• PubChem ID: 165541716
• Update Time: 2025-06-10

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-4-methylpyrrolidine-3-carboxylic acid
• EN300-1500962
• 2171462-19-2
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]-4-methylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C27H30N2O5/c1-3-4-13-24(25(30)29-14-17(2)22(15-29)26(31)32)28-27(33)34-16-23-20-11-7-5-9-18(20)19-10-6-8-12-21(19)23/h3,5-12,17,22-24H,1,4,13-16H2,2H3,(H,28,33)(H,31,32)
• InChI Key： GWNOXJJIZFFSQI-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C(CCC=C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-4-methylpyrrolidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-4-methylpyrrolidine-3-carboxylic Acid (CAS No. 2171462-19-2)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-4-methylpyrrolidine-3-carboxylic acid, identified by its CAS number 2171462-19-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study for its pharmacological properties.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including an amino group, a carboxylic acid moiety, and a hexenoyl side chain. The presence of these functional groups contributes to the compound's reactivity and its potential interaction with biological targets. Specifically, the fluoren-9-ylmethoxycarbonyl group is a key feature that enhances the stability and solubility of the molecule, making it more suitable for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in the development of novel compounds that can modulate various biological pathways. The 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-4-methylpyrrolidine-3-carboxylic acid has been studied for its potential role in inhibiting specific enzymes and receptors that are involved in diseases such as cancer, inflammation, and neurological disorders. Its unique structural features make it a promising candidate for further investigation in drug discovery.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this molecule in sufficient quantities for both laboratory studies and potential clinical trials. The fluorene-based moiety is particularly important as it provides a rigid scaffold that can be easily modified to tailor the biological activity of the compound.

One of the most intriguing aspects of this compound is its potential to serve as a precursor for more complex drug candidates. By leveraging its structural framework, researchers can introduce additional functional groups or alter existing ones to enhance specific pharmacological properties. This flexibility makes it an attractive scaffold for medicinal chemists who are seeking to develop new therapies.

The biological activity of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-4-methylpyrrolidine-3-carboxylic acid has been explored in several preclinical studies. These studies have shown that the compound can interact with various targets, including kinases and transcription factors, which are known to play critical roles in disease pathogenesis. The ability to modulate these targets suggests that this compound may have therapeutic potential in treating a wide range of conditions.

In addition to its pharmacological properties, this compound has also been investigated for its potential role in chemical biology research. Its unique structure allows researchers to study fundamental questions about how small molecules interact with biological systems. By understanding these interactions at a molecular level, scientists can gain insights into disease mechanisms and develop more effective treatments.

The future prospects for 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-4-methylpyrrolidine-3-carboxylic acid are promising, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring new therapeutic applications. As our understanding of biology and chemistry continues to advance, this compound is likely to play an important role in the development of next-generation pharmaceuticals.

The synthesis and characterization of this molecule have also contributed to the broader field of organic chemistry. New synthetic methodologies have been developed as part of this work, which can be applied to other complex molecules. These advancements not only facilitate the production of this specific compound but also enhance our overall ability to create novel organic substances with tailored properties.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 2171462-19-2) is a remarkable compound with significant potential in pharmaceutical research. Its complex structure, unique functional groups, and promising biological activity make it a valuable asset in the quest for new therapies. As further studies continue to uncover its capabilities, this molecule is poised to make substantial contributions to both chemistry and medicine.